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Introduction
Phytic acid, or phytate, is the primary storage form of phosphorus in many plant tissues,

especially the bran and seed of grains.[1][2][3] While a potent antioxidant, phytic acid is also

considered an anti-nutrient for its ability to chelate essential minerals such as iron, zinc, and

calcium, thereby reducing their bioavailability for absorption in monogastric animals, including

humans.[1][4] This is of particular concern in populations where whole grains constitute a major

part of the diet. Dephytinization, the process of reducing phytic acid content in foods, is a

critical area of research for improving the nutritional quality of grain-based products. This

document provides detailed application notes and protocols on two effective dephytinization

techniques: soaking and fermentation. These methods rely on the activation of endogenous

grain phytases or the introduction of microbial phytases to hydrolyze phytic acid.[1][5]

Principles of Dephytinization
The reduction of phytic acid through soaking and fermentation is primarily an enzymatic

process. Phytase, an enzyme naturally present in many grains, catalyzes the hydrolysis of
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phytate, breaking it down into inositol and inorganic phosphate, thus releasing the chelated

minerals.[2][3][6]

Soaking: This process involves submerging grains in water, which activates endogenous

phytases.[1] The effectiveness of soaking is influenced by temperature, pH, and duration.[1]

Fermentation: This metabolic process utilizes microorganisms, such as lactic acid bacteria

(LAB) and yeasts, which can produce their own phytases.[4][7] Fermentation also lowers the

pH of the grain matrix, creating a more favorable environment for phytase activity.[7][8]

Data on Phytic Acid Reduction
The following tables summarize quantitative data from various studies on the reduction of

phytic acid in different grains using soaking and fermentation techniques.

Table 1: Effect of Soaking on Phytic Acid Reduction in Various Grains

Grain
Soaking
Conditions

Phytic Acid
Reduction (%)

Reference

Sorghum Flour
24 hours at room

temperature
16 - 21 [1]

Chickpea 2 to 12 hours 47.4 - 55.71 [1]

Pounded Maize
1 hour at room

temperature
51 [9]

Brown Rice
24 hours at 25°C

(steeping)
<20 [10]

Brown Rice
Preheating then

soaking at 10°C
42 - 59 [10]

Table 2: Effect of Fermentation on Phytic Acid Reduction in Various Grains
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Grain
Fermentation
Conditions

Phytic Acid
Reduction (%)

Reference

Millet 12 and 24 hours Significant reduction [1]

Wheat (Sourdough)
4 hours at 33°C

(92°F)
60 [9]

Brown Rice Natural Fermentation 50 [10]

Brown Rice
With enrichment

starter
56 - 96 [10]

Black Soybean 36 hours (Natural) 72 [11]

Lentils
96 hours at 42°C

(108°F)
70 - 75 [9]

Experimental Protocols
Protocol 1: Dephytinization of Sorghum Flour by
Soaking
This protocol is based on the findings of Mahgoub and Elhag (1998) as cited in Gupta et al.

(2015).[1]

1. Materials:

Whole sorghum grains
Grinder or mill
Distilled water
Beakers or food-grade containers
Incubator or temperature-controlled environment (optional)
Freeze-dryer or oven for drying
Analytical equipment for phytic acid determination

2. Procedure:

Mill the whole sorghum grains into a fine flour.
For each experimental batch, weigh a specific amount of sorghum flour (e.g., 100 g).
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Add distilled water to the flour at a specific ratio (e.g., 1:5 w/v).
Thoroughly mix to ensure uniform hydration.
Cover the container and allow it to soak for 24 hours at room temperature (approximately
25°C).
After the soaking period, the slurry can be directly used or dried for analysis.
To prepare for analysis, freeze-dry the soaked sample or dry in an oven at a low temperature
(e.g., 50°C) to prevent further enzymatic activity.
Determine the phytic acid content of the treated and untreated control samples using a
standard analytical method.

Protocol 2: Dephytinization of Wheat Flour by
Sourdough Fermentation
This protocol is adapted from findings on sourdough fermentation of whole wheat.[9]

1. Materials:

Whole wheat flour
Active sourdough starter (containing lactic acid bacteria and yeast)
Water
Incubator or proofer set to 33°C (92°F)
Mixing bowl
Analytical equipment for phytic acid determination

2. Procedure:

In a mixing bowl, combine whole wheat flour, water, and an active sourdough starter. A
typical ratio would be 100g flour, 75g water, and 20g starter, but this can be adjusted.
Mix the ingredients until a homogenous dough is formed.
Place the dough in a covered container.
Incubate the dough at 33°C (92°F) for 4 hours.
After the fermentation period, a sample of the dough can be taken for immediate analysis, or
the entire batch can be processed further (e.g., baked).
For phytic acid analysis, a portion of the fermented dough should be immediately frozen and
then freeze-dried to halt microbial and enzymatic activity.
Analyze the phytic acid content of the fermented sample and an unfermented control dough.
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Caption: Experimental workflow for grain dephytinization.

Phytic Acid (IP6)
+ Minerals

Lower Inositol Phosphates
(IP5, IP4, etc.)

Hydrolysis

Bioavailable Minerals
(Fe, Zn, Ca)

Release

Phytase
(from grain or microbes)

Myo-Inositol Inorganic Phosphate

Click to download full resolution via product page

Caption: Enzymatic breakdown of phytic acid by phytase.
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Soaking and fermentation are effective, traditional, and scalable methods for reducing the

phytic acid content of grains, thereby enhancing the bioavailability of essential minerals. The

protocols and data presented here provide a foundation for researchers to develop and

optimize dephytinization processes for various grain-based food products and pharmaceutical

applications. Further research can focus on optimizing conditions for specific grains, exploring

synergistic effects of combined treatments, and scaling up these processes for industrial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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